Cas no 2229198-16-5 ((4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate)

• Product Name: (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate
• CAS No: 2229198-16-5
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 5947214
• PubChem ID: 165638302
• Update Time: 2025-05-26

(4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (4-hydroxy-3,5-dimethylphenyl)methyl sulfamate
• 2229198-16-5
• EN300-1987750
• (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate

• Inchi： 1S/C9H13NO4S/c1-6-3-8(4-7(2)9(6)11)5-14-15(10,12)13/h3-4,11H,5H2,1-2H3,(H2,10,12,13)
• InChI Key： TYQZNTWLSYILBO-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98Ų

Additional information on (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate

Introduction to (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate (CAS No. 2229198-16-5)

(4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate, with the CAS number 2229198-16-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has found applications in various scientific domains, particularly in the development of novel biochemical agents and therapeutic interventions.

The molecular structure of (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate consists of a phenolic ring substituted with two methyl groups at the 3rd and 5th positions, and a sulfamate functional group attached to a methylated benzene ring. This configuration imparts distinct chemical reactivity and solubility characteristics, making it a versatile intermediate in synthetic chemistry. The presence of both hydroxyl and sulfamate groups enhances its potential for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate. Research studies have highlighted its role as a precursor in the synthesis of bioactive molecules that exhibit inhibitory effects on various enzymatic pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and phosphodiesterases, which are critical targets in the treatment of inflammatory diseases and cancer.

One of the most compelling aspects of (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate is its ability to serve as a scaffold for drug discovery. The phenolic and sulfamate moieties provide multiple sites for chemical modification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of resulting compounds. This flexibility has led to several innovative approaches in medicinal chemistry, where this compound has been used to develop novel analogs with enhanced efficacy and reduced toxicity.

The synthesis of (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic modifications, have been employed to achieve high yields and purity. These techniques not only improve the efficiency of production but also allow for the introduction of structural diversity into the final product.

Recent advancements in computational chemistry have further accelerated the development of derivatives based on (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate. Molecular modeling studies have helped predict the binding affinities and interactions of this compound with biological targets, providing valuable insights into its potential therapeutic applications. Such computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process from lead identification to clinical development.

The biological activity of (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its efficacy in modulating key signaling pathways involved in disease progression. For example, studies have shown that certain derivatives exhibit anti-inflammatory properties by inhibiting nuclear factor kappa B (NF-κB) signaling. Additionally, these compounds have demonstrated potential in reducing oxidative stress and preventing cellular damage associated with neurodegenerative disorders.

The future prospects for (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate are promising, with ongoing research aimed at expanding its applications in therapeutic areas such as oncology, neurology, and immunology. The compound's unique structural features make it an attractive candidate for developing next-generation drugs that address unmet medical needs. As synthetic methodologies continue to evolve, it is anticipated that new derivatives will be discovered with even greater therapeutic potential.

In conclusion, (4-Hydroxy-3,5-dimethylphenyl)methyl sulfamate (CAS No. 2229198-16-5) represents a significant advancement in chemical pharmaceuticals. Its versatile structure and functional properties have opened up new avenues for drug discovery and development. With continued research and innovation, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.